MSC2156119J
Description
MSC2156119J is an orally bioavailable inhibitor of the proto-oncogene c-Met (also known as hepatocyte growth factor receptor (HGFR)) with potential antineoplastic activity. c-Met inhibitor MSC2156119J selectively binds to c-Met, which inhibits c-Met phosphorylation and disrupts c-Met-mediated signal transduction pathways. This may induce cell death in tumor cells overexpressing c-Met protein or expressing constitutively activated c-Met protein. c-Met, a receptor tyrosine kinase overexpressed or mutated in many tumor cell types, plays key roles in tumor cell proliferation, survival, invasion, metastasis, and tumor angiogenesis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus)
Scientific Research Applications
Lab-Scale Intervention in Scientific Research
The pervasiveness of technology, including scientific advancements like stem cell research, cloning, and others, shapes our lives significantly. Scientific research plays a central role in innovation, including in areas such as genomics, synthetic biology, and nanotechnology, which often come with societal and ethical considerations. Addressing these concerns is crucial in guiding research and development in a direction that aligns with societal values and ethics (Schuurbiers & Fisher, 2009).
Mesenchymal Stem Cells (MSCs) in Clinical Progress
MSCs, often studied in the context of MSC2156119J, have broad anti-inflammatory and immune-modulatory properties. They are being investigated in over 950 clinical trials for their medical utility in regenerative medicine, targeted therapy, and treating injured tissues. Further understanding and unlocking MSC potential through signaling, biomedical engineering, and patient selection are anticipated to bring significant advancements and clinical opportunities (Pittenger et al., 2019).
MSCs in Treatment of Organ Disorders
MSCs are gaining attention for their potential applications in various fields of medicine due to their ease of isolation and proliferation while maintaining their biological characteristics. They are being engineered as carriers of therapeutic agents in gene and cell therapy of cancers and degenerative diseases. Their properties like tropism toward injury sites and safety against normal tissues make them suitable for regenerative medicine and targeted therapy (Marofi et al., 2018).
Impact of Oxygen Concentration on MSCs
Research on the influence of oxygen concentration on the proliferation, stemness, and differentiation of MSCs is pivotal. Lowering oxygen concentration to 5% significantly affects MSC characteristics, inducing stemness-related-transcription-factor and stimulating cell proliferative capacity. These observations are critical for understanding MSC responses and their translational applications (Drela et al., 2014).
c-Met Inhibitor MSC2156119J in Clinical Development
MSC2156119J, a c-Met inhibitor, is in clinical development for its potential in treating various malignancies. The dose, exposure, target inhibition, and tumor growth relationships of MSC2156119J are crucial for determining its effective dosage in clinical settings. This research underlines the importance of understanding the biological activities and interactions of MSC2156119J for its successful application in cancer treatment (Xiong et al., 2015).
Engineering MSCs for Drug Delivery and Regenerative Medicine
Engineering MSCs for enhanced therapeutic efficacy involves genetic modification, incorporation of therapeutic agents, and cell surface modification. These techniques aim to improve therapeutic efficacy and targeting while minimizing any loss of MSC function. This is pivotal in realizing the full potential of MSC-based therapy (Park et al., 2015).
properties
Molecular Formula |
Unknown |
|---|---|
Molecular Weight |
0 |
Appearance |
Solid powder |
synonyms |
MSC2156119J; NONE |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
